Cas no 122590-12-9 (5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione)

5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione is a specialized aromatic compound featuring a trifluoromethylphenoxy substituent attached to an isobenzofuran-1,3-dione core. This structure imparts unique electronic and steric properties, making it valuable in synthetic chemistry, particularly as an intermediate in the development of advanced materials and pharmaceuticals. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the isobenzofuran-1,3-dione moiety offers reactivity for further functionalization. Its high purity and well-defined structure ensure consistent performance in applications such as polymer modification, agrochemical synthesis, and medicinal chemistry research. The compound’s stability under various conditions further supports its utility in demanding chemical processes.

5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione structure

122590-12-9 structure

Product Name:5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione

CAS No:122590-12-9

MF:C₁₅H₇F₃O₄

MW:308.208894968033

CID:1093525

PubChem ID:14617993

Update Time:2025-05-28

5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione
- 5-[4-(trifluoromethyl)phenoxy]-2-benzofuran-1,3-dione
- 5-[4-(trifluoromethyl)phenoxy]-1,3-dihydro-2-benzofuran-1,3-dione
- SCHEMBL10416153
- HRMUBQVIRYTWMF-UHFFFAOYSA-N
- 122590-12-9
- Inchi： 1S/C15H7F3O4/c16-15(17,18)8-1-3-9(4-2-8)21-10-5-6-11-12(7-10)14(20)22-13(11)19/h1-7H
- InChI Key： HRMUBQVIRYTWMF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)OC1C=CC2C(=O)OC(C=2C=1)=O)(F)F

Computed Properties

Exact Mass: 308.02964319g/mol
Monoisotopic Mass: 308.02964319g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 52.6Å²

5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM159744-5g	5-(4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione	122590-12-9	95%	5g	$808	2021-06-08
Alichem	A019097361-1g	5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione	122590-12-9	95%	1g	$400.00	2023-09-03
Chemenu	CM159744-1g	5-(4-(trifluoromethyl)phenoxy)isobenzofuran-1,3-dione	122590-12-9	95%	1g	$291	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1762551-1g	5-(4-(Trifluoromethyl)phenoxy)isobenzofuran-1,3-dione	122590-12-9	98%	1g	￥2377.00	2024-08-09